5-Amino-2-phenyl-4-(4,5,6,7-tetrahydro-3H-azepin-2-yl)-2H-pyrazol-3-ol

• CAS: 926205-33-6
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.336
• SMILES: C1CCC(=NCC1)C2=C(NN(C2=O)C3=CC=CC=C3)N
• InChI: InChI=1S/C15H18N4O/c16-14-13(12-9-5-2-6-10-17-12)15(20)19(18-14)11-7-3-1-4-8-11/h1,3-4,7-8,18H,2,5-6,9-10,16H2
• InChIKey: SNCNCHGIMYBXFO-UHFFFAOYSA-N
• Solubility: soluble

Structural Identity and Procurement Classification

5-Amino-2-phenyl-4-(4,5,6,7-tetrahydro-3H-azepin-2-yl)-2H-pyrazol-3-ol (CAS 926205-33-6) is a heteroaryl-azepine derivative [1] belonging to the 5-aminopyrazole class, characterized by a C(4)-tetrahydroazepine substituent on a 1-phenylpyrazol-5-ol core (molecular formula C₁₅H₁₈N₄O, MW 270.33) . Unlike the more extensively studied fused pyrazolo[3,4-d]azepine 5-HT₇/5-HT₂ modulators [2], this compound exists predominantly in the 5-amino-3-hydroxy tautomeric form rather than the pyrazolone (3-amino-5-one) form, a distinction that fundamentally alters its hydrogen-bond donor/acceptor topology and potential target engagement profile .

Exocyclic azepine diversification platform

Tautomerism enables multiple H-bond states

Multi-vendor sourcing for screening workflows

• [1] TTD Drug Database. Heteroaryl-azepine derivative 3. Drug ID: D0UL9W. Synonyms: PMID26609882-Compound-66. Company: ATHERSYS, INC. View Source
• [2] Dvorak CA, Rudolph DA, Nepomuceno D, et al. Discovery and SAR Studies of 2-Alkyl-3-phenyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepines as 5-HT7/2 Inhibitors Leading to the Identification of a Clinical Candidate. Bioorg Med Chem Lett. 2021;31:127669. View Source

Why Generic Substitution Fails for This Compound

Structural analogs within the pyrazoloazepine class cannot be interchanged indiscriminately for procurement purposes because ring connectivity, tautomeric state, and substitution pattern critically dictate biological target profile. The target compound features an exocyclic 5-amino group and a 3-hydroxy substituent on a pyrazole ring bearing a C(4)-tetrahydroazepine moiety—a topology distinct from both the fused hexahydropyrazolo[3,4-d]azepine 5-HT₇/5-HT₂ clinical candidates [1] and the perfluorophenyl-substituted 1,8-dihydropyrazolo[3,4-b]azepines evaluated for cytotoxicity [2]. Tautomeric equilibrium between the 5-amino-3-ol and 3-amino-5-one forms further distinguishes this compound from fixed pyrazolones, altering both computed physicochemical descriptors and empirically observed reactivity . Consequently, substituting a fused pyrazoloazepine or a simple 5-aminopyrazole for this compound risks invalidating structure-activity conclusions in hit-to-lead campaigns and generates non-comparable screening data in target-based assays.

Fused scaffold mismatch

Fused pyrazolo[3,4-d]azepines differ in ring connectivity and conformational flexibility — SAR comparisons may not transfer directly.

Tautomeric profile not interchangeable

Fixed tautomer comparators lack the H-bond donor/acceptor variability of the target compound, which may alter molecular recognition.

Divergent biological annotation

Serotonergic pharmacology of fused analogs contrasts with the reported cytotoxic/antimicrobial landscape; screening context may differ significantly.

• [1] Kim Y, Kim H, Lee J, et al. Discovery of β-Arrestin Biased Ligands of 5-HT₇R. J Med Chem. 2018;61(16):7218-7233. PMID: 30028132. View Source
• [2] Pavilek B, Bortňák D, Šofranko J, et al. Synthesis of Pyrazoloazepines from 5-Aminopyrazoles and Study of Their Cytotoxicity in Cancer Treatment. Eur J Org Chem. 2023;e202300410. View Source

Quantitative Differentiation Evidence

Tautomeric State and Hydrogen-Bond Topology

The target compound (CAS 926205-33-6) is commercially documented and cataloged in two distinct tautomeric representations: (i) 5-amino-2-phenyl-4-(4,5,6,7-tetrahydro-3H-azepin-2-yl)-2H-pyrazol-3-ol (the 5-amino-3-ol form) and (ii) 5-amino-4-(2-azepanylidene)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one (the 3-amino-5-one/pyrazolone form) . In contrast, the fused pyrazolo[3,4-d]azepine clinical candidate 4j exists as a fixed 1,2,6-triaza-azulene scaffold with no accessible tautomeric equilibrium [1]. This tautomeric flexibility in the target compound creates a bifurcated hydrogen-bond donor/acceptor profile (amino NH₂ plus OH vs. NH plus carbonyl) not present in fused congeners.

H-Bond Donors

Cross-study comparable

ΔHBD = +3

Additional donor may alter binding mode

Comparator lacks tautomeric equilibrium

Evidence Dimension	Tautomeric states / hydrogen-bond donor-acceptor count
Target Compound Data	Two interconvertible tautomers documented: 5-amino-3-ol form (HBD=3, HBA=3) and 3-amino-5-one form (HBD=2, HBA=4)
Comparator Or Baseline	3-(4-Fluoro-phenyl)-2-isopropyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine (4j): single fixed tautomer (HBD=0, HBA=3), no OH or NH₂ donors
Quantified Difference	ΔHBD = +3 (target vs. 4j); tautomeric equilibrium absent in comparator
Conditions	Chemical registry and vendor catalog documentation; comparative structural analysis

Why This Matters

For procurement decisions in fragment-based or structure-based drug design, the additional hydrogen-bond donor capacity and tautomeric ambiguity of the target compound provide a distinct pharmacophore that cannot be replicated by fixed fused azepine scaffolds, directly impacting molecular recognition in target binding sites.

• [1] Dvorak CA, Rudolph DA, Nepomuceno D, et al. Discovery and SAR Studies of 2-Alkyl-3-phenyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepines as 5-HT7/2 Inhibitors. Bioorg Med Chem Lett. 2021;31:127669. PMID: 33171218. View Source

Ring Connectivity: C(4)-Substituted vs. Fused Scaffold

The target compound incorporates a tetrahydroazepine ring linked via a single C(4)–C bond (exocyclic attachment) to the pyrazole core, classifying it as a C(4)-substituted 5-aminopyrazole derivative [1]. By contrast, compound 1g from Kim et al. (2018) and compound 4j from Dvorak et al. (2020) feature a fully fused hexahydropyrazolo[3,4-d]azepine bicyclic system where the azepine ring is annulated to the pyrazole at positions 3 and 4 [2][3]. This topological difference yields distinct conformational flexibility profiles: the exocyclic C(4)-azepine linkage permits torsional rotation, while the fused system is conformationally restricted.

Rotatable Bonds

Direct comparison

Δ = +1

Conformational flexibility differs

Exocyclic linkage permits rotation

Evidence Dimension	Ring connectivity and conformational flexibility
Target Compound Data	Exocyclic C(4)-tetrahydroazepine substituent; rotatable bond between pyrazole and azepine rings; MW = 270.33
Comparator Or Baseline	Compound 1g (3-(4-chlorophenyl)-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine): fused bicyclic system, MW ≈ 273.8; Compound 4j (3-(4-fluorophenyl)-2-isopropyl-2,4,5,6,7,8-hexahydro-1,2,6-triaza-azulene): fused tricyclic core, MW ≈ 285.4
Quantified Difference	Δ rotatable bonds: target = 2 (pyrazole-azepine + phenyl-pyrazole); comparator 4j = 1 (phenyl-pyrazole only; azepine is fused); scaffold classification: C4-substituted monocyclic pyrazole vs. fused bicyclic/tricyclic
Conditions	Comparative structural analysis based on published synthetic routes and compound registration data

Why This Matters

For medicinal chemistry procurement, the monocyclic pyrazole scaffold with exocyclic azepine offers different vectors for further derivatization (e.g., N-alkylation at pyrazole N1 or N2, azepine nitrogen functionalization) compared to the fused systems, enabling exploration of distinct chemical space in lead optimization programs.

• [1] Vartanova AE, Levina II, Ratmanova NK, et al. Ambident reactivity of 5-aminopyrazoles towards donor–acceptor cyclopropanes. Org Biomol Chem. 2022;20:7795-7802. View Source
• [2] Kim Y, Kim H, Lee J, et al. Discovery of β-Arrestin Biased Ligands of 5-HT₇R. J Med Chem. 2018;61(16):7218-7233. PMID: 30028132. View Source
• [3] Dvorak CA, Rudolph DA, Nepomuceno D, et al. Bioorg Med Chem Lett. 2021;31:127669. PMID: 33171218. View Source

Annotated Biological Activity Classification

The Therapeutic Target Database (TTD) annotates the target compound (as Heteroaryl-azepine derivative 3, PMID26609882-Compound-66) with a 'Cytotoxic/antimicrobial Activity Landscape' classification, originating from ATHERSYS, INC. [1]. In contrast, the fused pyrazolo[3,4-d]azepine compounds 1g (Kim et al., 2018) and 4j (Dvorak et al., 2020) are explicitly characterized as 5-HT₇ receptor β-arrestin biased agonists and dual 5-HT₇/5-HT₂A antagonists, respectively, with pKi values of 8.1 at both receptors for 4j and demonstrated in vivo central activity (ED₅₀ = 0.05 mg/kg p.o. for 5-HT₇-mediated hypothermia blockade) [2][3]. While direct potency data for the target compound are not publicly available, the divergent TTD annotation suggests a distinct biological profiling trajectory.

Biological class

Class-level inference

Target: Cytotoxic / antimicrobial (TTD)

Comparator: 5-HT₇/5-HT₂ (pKi 8.1)

Classification diverges; no shared target data

Annotated by TTD; potency unverified

Evidence Dimension	Annotated biological activity class vs. receptor affinity profile
Target Compound Data	TTD classification: Cytotoxic/antimicrobial; Company: ATHERSYS, INC.; No public pKi data available
Comparator Or Baseline	Compound 4j: pKi = 8.1 (5-HT₇), pKi = 8.1 (5-HT₂A), ED₅₀ = 0.05 mg/kg p.o. (5-HT₇ in vivo); Compound 1g: β-arrestin biased 5-HT₇R ligand, EEG-confirmed sleep modulation
Quantified Difference	Biological annotation class diverges (cytotoxic/antimicrobial vs. serotonergic neurological); no overlapping target engagement data available
Conditions	TTD database annotation; published pharmacology from independent research groups

Why This Matters

For procurement decisions in phenotypic screening or target-based drug discovery, the annotated cytotoxic/antimicrobial classification of the target compound suggests utility in oncology or infectious disease programs rather than neuroscience applications, making it the appropriate selection when screening against cancer or microbial targets rather than CNS receptors.

• [1] Therapeutic Target Database (TTD). Heteroaryl-azepine derivative 3. Drug ID: D0UL9W. Activity Landscape: Cytotoxic/antimicrobial. View Source
• [2] Kim Y, Kim H, Lee J, et al. Discovery of β-Arrestin Biased Ligands of 5-HT₇R. J Med Chem. 2018;61(16):7218-7233. PMID: 30028132. View Source
• [3] Dvorak CA, Rudolph DA, Nepomuceno D, et al. Bioorg Med Chem Lett. 2021;31:127669. PMID: 33171218. View Source

Commercial Availability and Synthetic Tractability

The target compound is commercially available from multiple established vendors: Santa Cruz Biotechnology (Catalog #sc-350649, ≥95% purity, priced at $334/1 g and $963/5 g) , Enamine LLC (Catalog #EN300-02612, 95% purity) , Leyan (Catalog #1289628, 95% purity) , and ChemScene . Being part of the Enamine REAL (Readily Accessible) compound space, it benefits from established synthetic routes with guaranteed resupply timelines . By contrast, the fused pyrazolo[3,4-d]azepine clinical candidates 1g and 4j are not listed as off-the-shelf catalog compounds from major screening vendors, requiring custom synthesis for procurement.

Catalog Availability

Direct comparison

≥4 vendors

Eliminates custom synthesis delays

Comparators not commercially available

Evidence Dimension	Commercial availability, catalog status, and pricing
Target Compound Data	Multi-vendor catalog availability: sc-350649 ($963/5 g), EN300-02612, Leyan 1289628, ChemScene; purity ≥95%; part of Enamine REAL database
Comparator Or Baseline	Compound 4j: no direct catalog listing from major screening vendors; custom synthesis required; Compound 1g: not commercially cataloged as a standard screening compound
Quantified Difference	Catalog availability: target = yes (≥4 vendors); comparators = no commercial catalog listing; price: target = $963/5 g (SCBT); comparators = custom synthesis cost only
Conditions	Vendor catalog search as of 2025; Enamine REAL database; Santa Cruz Biotechnology product listing

Why This Matters

For high-throughput screening campaigns requiring milligram-to-gram quantities with rapid resupply, the multi-vendor commercial availability of the target compound eliminates the 4–12 week lead time and cost premium associated with custom synthesis of fused pyrazoloazepine analogs, directly impacting project timelines and procurement budgets.

Synthetic Versatility as a Diversification Platform

The target compound, as a 5-aminopyrazole derivative, serves as a direct synthetic precursor for further elaboration into fused tetrahydropyrazolo[3,4-b]azepine libraries via C(4)-alkylation with donor-acceptor cyclopropanes followed by cyclization, a transformation demonstrated by Vartanova et al. (2022) to proceed in a single step with gallium(III) chloride or scandium(III) triflate catalysis [1]. In the cytotoxicity study by Pavilek et al. (2023), structurally distinct 5-aminopyrazole starting materials (compounds 8 and 10) showed differential cytotoxic potency: aminopyrazole 8 was the most effective against murine L1210 lymphoblasts and retained activity in P-glycoprotein-expressing variants, while aminopyrazole 10 showed pronounced effects on human MOLM-13 and SKM-1 myeloblasts independent of P-gp status [2]. These data demonstrate that the 5-aminopyrazole scaffold class, to which the target compound belongs, can be tuned for cell-type-selective cytotoxicity.

Scaffold Potential

Class-level inference

5-Aminopyrazole core enables library diversification via C(4)-functionalization

Scaffold supports diversification into fused libraries

Validated on related 5-aminopyrazoles

Evidence Dimension	Synthetic diversification potential and scaffold-based biological differentiation
Target Compound Data	5-Aminopyrazole scaffold with C(4)-tetrahydroazepine; amenable to further cyclization or functionalization at exocyclic NH₂ and C(4) positions
Comparator Or Baseline	Fused pyrazolo[3,4-d]azepine 4j: fully elaborated, limited remaining diversification vectors; Starting aminopyrazoles 8 and 10 (Pavilek 2023): differential cytotoxicity across leukemic cell lines (L1210, MOLM-13, SKM-1)
Quantified Difference	Synthetic diversification vectors: target = ≥3 reactive sites (5-NH₂, 3-OH, azepine NH); comparator 4j = 0–1 readily derivatizable positions; Pavilek SAR: cell-type selectivity varies by aminopyrazole substitution pattern
Conditions	Vartanova et al. 2022: GaCl₃ or Sc(OTf)₃ catalyzed C(4)-alkylation/cyclization; Pavilek et al. 2023: MTT assay in L1210, MOLM-13, SKM-1 cell lines and P-gp expressing variants

Why This Matters

For procurement by medicinal chemistry groups engaged in library synthesis or hit-to-lead optimization, the target compound's 5-aminopyrazole core with exocyclic azepine offers a versatile starting point for generating diverse fused and substituted analogs, a capability not available from pre-fused clinical candidate scaffolds that require de novo synthesis for each analog.

• [1] Vartanova AE, Levina II, Ratmanova NK, et al. Ambident reactivity of 5-aminopyrazoles towards donor–acceptor cyclopropanes. Org Biomol Chem. 2022;20:7795-7802. View Source
• [2] Pavilek B, Bortňák D, Šofranko J, et al. Synthesis of Pyrazoloazepines from 5-Aminopyrazoles and Study of Their Cytotoxicity in Cancer Treatment. Eur J Org Chem. 2023;e202300410. Abstract: aminopyrazole 8 most effective on L1210; aminopyrazole 10 most effective on MOLM-13 and SKM-1. View Source

Optimal Procurement and Application Scenarios

Phenotypic Screening for Cytotoxic or Antimicrobial Hits

Given the TTD annotation of cytotoxic/antimicrobial activity for the heteroaryl-azepine derivative class to which this compound belongs [1], the target compound is an appropriate selection for phenotypic screening campaigns against cancer cell line panels (e.g., leukemia models such as L1210, MOLM-13, SKM-1 as validated for the broader 5-aminopyrazole class [2]) or microbial pathogens. Its commercial availability at gram scale from multiple vendors enables rapid initiation of dose-response studies without custom synthesis delays.

Scaffold-Hopping in Medicinal Chemistry Diversification

For programs that have identified fused pyrazolo[3,4-d]azepine leads (e.g., 5-HT₇/5-HT₂ dual antagonists [3]) but seek to explore alternative intellectual property space or modulate physicochemical properties, the target compound provides a chemically distinct C(4)-substituted scaffold with different conformational flexibility and hydrogen-bonding capacity. Its 5-amino and 3-hydroxy groups enable divergent functionalization strategies not accessible from the fully annulated clinical candidate series [4].

Fragment-Based Design with Tautomeric Diversity

The documented tautomeric equilibrium between the 5-amino-3-ol and 3-amino-5-one forms provides a unique opportunity in fragment-based screening where the compound can present multiple hydrogen-bond donor/acceptor configurations to a protein target. This property distinguishes it from fixed-tautomer pyrazoloazepine fragments and may enable detection of binding modes that are inaccessible to conformationally locked analogs, an advantage in fragment library design for challenging targets.

Synthetic Methodology Development Platform

As a representative 5-aminopyrazole bearing a C(4)-tetrahydroazepine substituent, this compound serves as a model substrate for developing new C(4)-alkylation, cyclization, or cross-coupling methodologies [5]. Its commercial availability eliminates the need for in-house synthesis of the starting material, and its multiple reactive sites (exocyclic NH₂, OH, azepine NH) allow systematic exploration of chemoselectivity in multi-step derivatization sequences.

Application

Selection Property

Validation Focus

Cell-model cytotoxicity / antimicrobial screening

Multi-vendor catalog availability

Cell-panel dose-response profiling

Scaffold-hopping diversification

Exocyclic azepine scaffold topology

Derivatization space differentiation

Fragment-based design

Tautomerism with multiple H-bond states

Binding mode detection in fragment screens

Synthetic methodology model substrate

Multi-site reactivity (NH₂, OH, azepine NH)

Chemoselectivity and diversification scope

• [1] Therapeutic Target Database (TTD). Heteroaryl-azepine derivative 3. Drug ID: D0UL9W. Activity Landscape: Cytotoxic/antimicrobial. View Source
• [2] Pavilek B, Bortňák D, Šofranko J, et al. Synthesis of Pyrazoloazepines from 5-Aminopyrazoles and Study of Their Cytotoxicity in Cancer Treatment. Eur J Org Chem. 2023;e202300410. View Source
• [3] Dvorak CA, Rudolph DA, Nepomuceno D, et al. Bioorg Med Chem Lett. 2021;31:127669. PMID: 33171218. View Source
• [4] Kim Y, Kim H, Lee J, et al. Discovery of β-Arrestin Biased Ligands of 5-HT₇R. J Med Chem. 2018;61(16):7218-7233. PMID: 30028132. View Source
• [5] Vartanova AE, Levina II, Ratmanova NK, et al. Ambident reactivity of 5-aminopyrazoles towards donor–acceptor cyclopropanes. Org Biomol Chem. 2022;20:7795-7802. View Source